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Abstract
This technical guide provides a comprehensive analysis of the boiling and melting points of p-

tolylacetaldehyde (also known as 4-methylphenylacetaldehyde). Designed for researchers,

scientists, and professionals in drug development and chemical synthesis, this document

delves into the fundamental physicochemical principles governing these properties. It offers a

detailed examination of the molecular structure's influence, standardized experimental

protocols for accurate determination, and critical safety considerations. Through a synthesis of

empirical data and theoretical understanding, this guide serves as an essential resource for the

precise handling and application of p-tolylacetaldehyde in a laboratory setting.

Introduction
p-Tolylacetaldehyde (CAS No. 104-09-6) is an aromatic aldehyde that holds significance in the

fields of fragrance, flavor, and as a versatile intermediate in organic synthesis, including the

development of pharmaceutical compounds. A thorough understanding of its physical

properties, particularly its boiling and melting points, is paramount for its purification, handling,

and application in various chemical processes. These thermal transition points are critical

parameters that dictate storage conditions, reaction kinetics, and purification strategies such as

distillation and crystallization. This guide provides an in-depth exploration of these properties,

grounded in established scientific principles and standardized methodologies.
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Physicochemical Properties of p-Tolylacetaldehyde
The boiling and melting points of a substance are intrinsic physical properties that are dictated

by the strength of its intermolecular forces. For p-tolylacetaldehyde, these properties are a

direct consequence of its molecular structure, which features a polar aldehyde group and a

nonpolar p-tolyl moiety.

Property Value Source(s)

IUPAC Name
2-(4-

methylphenyl)acetaldehyde
[1][2]

Synonyms

p-Tolylacetaldehyde, 4-

Methylphenylacetaldehyde,

Lilac acetaldehyde

[2][3]

CAS Number 104-09-6 [1][2]

Molecular Formula C₉H₁₀O [1][2]

Molecular Weight 134.18 g/mol [2]

Boiling Point 221-222 °C (at 760 mmHg) [1][2][3]

Melting Point 32-34 °C; 40 °C [1][2][3]

Note: The variation in the reported melting point may be attributed to differences in

experimental methods or the purity of the sample.

Structure-Property Relationship Analysis
The boiling and melting points of p-tolylacetaldehyde are best understood by examining the

interplay of intermolecular forces dictated by its molecular architecture. The primary forces at

play are London dispersion forces and dipole-dipole interactions.
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Intermolecular Forces in p-Tolylacetaldehyde

p-Tolylacetaldehyde Molecule

London Dispersion Forces
(from p-tolyl group and overall molecule size)

Dipole-Dipole Interactions
(from polar aldehyde group, C=O)

Overall Intermolecular Attraction

Boiling Point & Melting Point

Click to download full resolution via product page

Caption: Intermolecular forces determining the physical properties of p-tolylacetaldehyde.

Role of Intermolecular Forces
London Dispersion Forces: These are temporary attractive forces that arise from the random

movement of electrons, creating transient dipoles. The large, nonpolar p-tolyl group in p-

tolylacetaldehyde provides a significant surface area for these interactions. As the molecular

weight and surface area increase, so does the strength of these forces.

Dipole-Dipole Interactions: The aldehyde functional group (-CHO) possesses a carbonyl

group (C=O), which is inherently polar due to the difference in electronegativity between the

carbon and oxygen atoms. This permanent dipole leads to electrostatic attractions between

adjacent molecules, which are stronger than London dispersion forces.

Unlike molecules with -OH or -NH groups, p-tolylacetaldehyde cannot act as a hydrogen bond

donor, which limits the strength of its intermolecular attractions compared to corresponding

alcohols or amines.
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Comparative Analysis with Structurally Related
Compounds
To elucidate the specific contributions of the p-tolyl group to the boiling and melting points, a

comparison with analogous structures is insightful.

Compound
Molecular
Weight ( g/mol
)

Boiling Point
(°C)

Melting Point
(°C)

Key Structural
Difference

Phenylacetaldeh

yde
120.15 195 -10

Lacks the para-

methyl group

p-

Tolylacetaldehyd

e

134.18 221-222 32-40
Reference

compound

o-Tolualdehyde 120.15 200-202 -35

Isomer; aldehyde

directly on the

ring

p-Tolualdehyde 120.15 204 -6

Isomer; aldehyde

directly on the

ring

Analysis of Trends:

Effect of the Methyl Group: The addition of a methyl group to the benzene ring, moving from

phenylacetaldehyde to p-tolylacetaldehyde, increases the molecular weight and surface

area. This enhancement in London dispersion forces results in a significant elevation of the

boiling point by approximately 26-27°C.[1][2][4][5] The para-substitution in p-

tolylacetaldehyde allows for a more ordered packing in the solid state compared to the liquid

phenylacetaldehyde at low temperatures, leading to a much higher melting point.

Positional Isomerism: Comparing p-tolylacetaldehyde to its structural isomers where the

aldehyde is directly attached to the ring (tolualdehydes) is also instructive. While not direct

isomers of p-tolylacetaldehyde, the comparison highlights the effect of the methylene (-CH2-)

linker. The higher boiling point of p-tolylacetaldehyde compared to o- and p-tolualdehyde,
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despite the latter having a more directly conjugated system, can be attributed to its greater

molecular weight.[6][7][8] The significantly higher melting point of p-tolylacetaldehyde over its

tolualdehyde cousins underscores how the overall molecular shape and the presence of the

flexible ethyl group influence crystal lattice packing.[6][7][8]

Experimental Determination Protocols
For the accurate and reproducible determination of boiling and melting points, adherence to

standardized methodologies is crucial. The following protocols are based on the OECD

Guidelines for the Testing of Chemicals, which are internationally recognized standards.[9][10]

[11][12]

Protocol for Melting Point Determination (OECD 102)
This protocol is based on the capillary method, a widely accepted technique for determining the

melting range of a crystalline solid.

Sample Preparation
(Dry and powderize)

Capillary Loading
(Pack 3-5 mm of sample) Place in Apparatus Heating

(Controlled rate, e.g., 1-2 °C/min) Observation

Record T_initial
(First liquid appears)

Record T_final
(All solid disappears)

Click to download full resolution via product page

Caption: Workflow for melting point determination by the capillary method.

Methodology:

Sample Preparation: Ensure the p-tolylacetaldehyde sample is pure and completely dry. If it

is in a solid or semi-solid state, finely powder a small amount using a mortar and pestle.

Capillary Tube Loading: Tap the open end of a capillary tube into the powdered sample,

forcing a small amount of the solid into the tube. Invert the tube and tap the sealed end

gently on a hard surface to pack the sample into the bottom. The packed sample height

should be approximately 3-5 mm.
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Apparatus Setup: Place the loaded capillary tube into the heating block of a calibrated

melting point apparatus.

Heating and Observation: Heat the block at a controlled, slow rate, typically 1-2°C per

minute, especially when approaching the expected melting point. Observe the sample

closely through the magnifying lens.

Data Recording:

Record the temperature at which the first droplet of liquid becomes visible (the onset of

melting).

Record the temperature at which the last solid crystal melts (the completion of melting).

The recorded melting point should be reported as a range from the onset to the

completion of melting. A narrow range (e.g., 0.5-1.5°C) is indicative of high purity.

Protocol for Boiling Point Determination (OECD 103)
This protocol describes a micro-boiling point determination using the Siwoloboff method,

suitable for small sample volumes.

Methodology:

Apparatus Setup: Attach a small test tube containing 0.5-1.0 mL of p-tolylacetaldehyde to a

thermometer using a rubber band or wire. The bulb of the thermometer should be level with

the bottom of the test tube.

Capillary Inversion: Place a melting point capillary tube (sealed at one end) into the test tube

with its open end downwards.

Heating Bath: Immerse the assembly in a heating bath (e.g., a beaker with mineral oil or a

water bath) ensuring the heat is distributed evenly.

Heating and Observation: Heat the bath gradually. As the temperature rises, a stream of

bubbles will emerge from the open end of the inverted capillary tube.
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Equilibrium Point: Continue heating until a rapid and continuous stream of bubbles is

observed. Then, turn off the heat and allow the bath to cool slowly while stirring.

Data Recording: The boiling point is the temperature at which the stream of bubbles ceases

and the liquid just begins to enter the capillary tube. This indicates that the vapor pressure of

the liquid equals the atmospheric pressure. Record this temperature. It is crucial to also

record the ambient atmospheric pressure at the time of the experiment, as boiling point is

pressure-dependent.

Influence of Impurities
For a substance like p-tolylacetaldehyde, which is often used as a high-purity intermediate,

understanding the effect of impurities on its melting point is critical for quality control.

Melting Point Depression: Impurities disrupt the regular crystalline lattice of a solid. This

disruption weakens the intermolecular forces, meaning less energy is required to break the

solid structure. Consequently, the melting point of an impure sample will be lower than that of

the pure substance.

Broadening of the Melting Range: In an impure sample, melting begins at a lower

temperature and occurs over a wider range. This is because different regions of the solid will

have varying concentrations of the impurity, leading to a non-uniform melting process. A

broad melting range is a strong indicator of the presence of impurities.

Safety Precautions
When handling p-tolylacetaldehyde, it is essential to consult the Safety Data Sheet (SDS) and

adhere to standard laboratory safety practices.

Hazards Identification: p-Tolylacetaldehyde is a combustible liquid. It can cause skin and

serious eye irritation.[13][14][15]

Handling:

Work in a well-ventilated area or under a chemical fume hood.

Keep away from heat, sparks, and open flames.[13][14][15]
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Avoid contact with skin and eyes. Wear appropriate personal protective equipment (PPE),

including safety goggles, chemical-resistant gloves, and a lab coat.

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[16]

Keep away from incompatible materials such as strong oxidizing agents, strong bases,

and strong reducing agents.[13]

First Aid:

Eye Contact: Immediately flush with plenty of water for at least 15 minutes. Seek medical

attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water.

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Conclusion
The boiling and melting points of p-tolylacetaldehyde are fundamental physicochemical

properties that are intrinsically linked to its molecular structure. The presence of a polar

aldehyde group and a sizable p-tolyl moiety results in a boiling point of 221-222°C and a

melting point in the range of 32-40°C, governed by a combination of dipole-dipole interactions

and London dispersion forces. Accurate determination of these values, particularly the melting

range, serves as a reliable indicator of purity. By employing standardized protocols, such as

those outlined by the OECD, researchers can ensure the quality and consistency of p-

tolylacetaldehyde for its intended applications in research and development. Adherence to

rigorous safety protocols is imperative to mitigate the associated handling risks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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